Cas no 35166-54-2 (L-Histidine ethyl ester dihydrochloride)

• Product Name: L-Histidine ethyl ester dihydrochloride
• CAS No: 35166-54-2
• MF: C₈H₁₅Cl₂N₃O₂
• MW: 256.129599809647
• CID: 295379
• PubChem ID: 122173498
• Update Time: 2025-04-19

L-Histidine ethyl ester dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Histidine, 3-ethyl-,dihydrochloride (9CI)
• ethyl 2-amino-3-(1H-imidazol-5-yl)propanoate,dihydrochloride
• H-his-oet 2hcl
• L-HISTIDINE ETHYL ESTER DIHYDROCHLORIDE
• 2-amino-3-(1H-imidazol-5-yl)propanoic acid ethyl ester dihydrochloride
• ethyl 2-azanyl-3-(1H-imidazol-5-yl)propanoate dihydrochloride
• H-His-Oet.2HCl
• I01-4309
• L-HISTIDINE ETHYL ESTER DI HCL
• (S)-2-Amino-3-(1-ethyl-1H-imidazol-5-yl)Propanoic acid dihydrochloride
• (2S)-2-amino-3-(3-ethylimidazol-4-yl)propanoic acid;dihydrochloride
• 35166-54-2
• H-His-OEt2.HCl
• L-Histidine ethyl ester dihydrochloride

• Inchi： 1S/C8H13N3O2.2ClH/c1-2-11-5-10-4-6(11)3-7(9)8(12)13;;/h4-5,7H,2-3,9H2,1H3,(H,12,13);2*1H/t7-;;/m0../s1
• InChI Key： OXMNUEWIDSSCMO-KLXURFKVSA-N
• SMILES： Cl.Cl.OC([C@H](CC1=CN=CN1CC)N)=O

Computed Properties

• Exact Mass: 255.05400
• Monoisotopic Mass: 255.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.00000
• LogP: 2.14690